Cas no 2248338-20-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248338-20-5
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6083801
• PubChem ID: 165724448
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate
• 2248338-20-5
• EN300-6516136

• Inchi： 1S/C15H14N4O4/c1-15(2,3)18-8-16-11(17-18)14(22)23-19-12(20)9-6-4-5-7-10(9)13(19)21/h4-8H,1-3H3
• InChI Key： OAEWVVYRHBWZTL-UHFFFAOYSA-N
• SMILES： O(C(C1N=CN(C(C)(C)C)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2248338-20-5) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a dihydroisoindole moiety with a triazole carboxylate group. The integration of these functional groups imparts the compound with versatile chemical properties, making it a valuable tool in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of bio-inspired materials and drug delivery systems. The dihydroisoindole core is known for its ability to form stable macrocycles, which are essential in creating self-assembled structures. On the other hand, the triazole carboxylate group provides excellent compatibility with biological systems, enhancing the compound's suitability for biomedical applications. Researchers have demonstrated that this compound can serve as a versatile building block for constructing supramolecular assemblies, which are critical in nanotechnology and drug delivery.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-1H-1,2,4-triazole-carboxylate is its ability to participate in click chemistry reactions. These reactions are highly efficient and selective, enabling the rapid construction of complex molecules. By leveraging the reactivity of the triazole group, scientists have successfully synthesized a wide range of bioactive compounds with potential applications in cancer therapy and infectious disease treatment.

In addition to its role in drug discovery, this compound has also been explored for its potential in green chemistry. Its ability to form stable complexes with metal ions makes it an attractive candidate for catalytic applications. Recent research has shown that this compound can act as a ligand in metal-catalyzed reactions, facilitating the synthesis of valuable chemical intermediates with high efficiency and minimal environmental impact.

The synthesis of 1,3-dioxo-2,3-dihydro__